2,4-dichloro-N-propylbenzenesulfonamide
2,4-dichloro-N-propylbenzenesulfonamide
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0753245
InChI:
InChI=1S/C9H11Cl2NO2S/c1-2-5-12-15(13,14)9-4-3-7(10)6-8(9)11/h3-4,6,12H,2,5H2,1H3
SMILES:
CCCNS(=O)(=O)C1=C(C=C(C=C1)Cl)Cl
Molecular Formula:
C9H11Cl2NO2S
Molecular Weight:
268.16 g/mol
2,4-dichloro-N-propylbenzenesulfonamide
CAS No.:
Cat. No.: VC0753245
Molecular Formula: C9H11Cl2NO2S
Molecular Weight: 268.16 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C9H11Cl2NO2S |
|---|---|
| Molecular Weight | 268.16 g/mol |
| IUPAC Name | 2,4-dichloro-N-propylbenzenesulfonamide |
| Standard InChI | InChI=1S/C9H11Cl2NO2S/c1-2-5-12-15(13,14)9-4-3-7(10)6-8(9)11/h3-4,6,12H,2,5H2,1H3 |
| Standard InChI Key | VZKPFIJGBYDFRD-UHFFFAOYSA-N |
| SMILES | CCCNS(=O)(=O)C1=C(C=C(C=C1)Cl)Cl |
| Canonical SMILES | CCCNS(=O)(=O)C1=C(C=C(C=C1)Cl)Cl |
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